(R)-3-Hydroxy Myristic Acid Tri(dicyclohexylammonium Salt)
Overview
Description
(R)-3-Hydroxy Myristic Acid Tri(dicyclohexylammonium Salt), also known as DCHA-HMA, is a naturally occurring compound found in a variety of plants, animals, and fungi. It is a derivative of myristic acid, a saturated fatty acid found in many foods and is a component of many cell membranes. DCHA-HMA has been found to have a variety of biological activities, including anti-inflammatory, anti-microbial, and anti-tumor activities. In recent years, DCHA-HMA has been studied for its potential therapeutic applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
Enantioselective Synthesis
(R)-3-Hydroxy Myristic Acid and its derivatives, like the dicyclohexylammonium salt, are crucial in asymmetric synthesis and chiral resolution processes. For example, the enantioface-differentiating hydrogenation of methyl 3-oxotetradecanoate using an asymmetrically modified nickel catalyst yielded methyl (R)-3-hydroxytetradecanoate with high enantiomeric excess. This process demonstrates the compound's utility in preparing optically pure substances, which are valuable in pharmaceuticals and fine chemicals manufacturing (Tai et al., 1980).
Material Science and Catalysis
In material science, the structural properties of organotin carboxylates, including those involving dicyclohexylammonium, have been extensively studied. Such compounds, including triorganostannate esters of dicarboxylic acids, showcase potential applications in catalysis and materials preparation due to their unique structural and coordination chemistry (Ng et al., 1991).
Biochemical Applications
Biochemically, derivatives of (R)-3-Hydroxy Myristic Acid, including its dicyclohexylammonium salt, find applications in studying fatty acid metabolism and protein modification. For instance, the production of tritiated water from [9,10-3H]myristic acid has been used as a screening assay for detecting defects in fatty acid oxidation, which is crucial for diagnosing metabolic diseases (Manning et al., 1990).
Surfactant and Self-Assembly Research
Furthermore, studies on myristic acid and its interaction with choline hydroxide have shed light on the self-assembly and phase behavior of fatty acids, which are fundamental in developing new surfactants and understanding biological membrane dynamics (Arnould et al., 2015).
Future Directions
properties
IUPAC Name |
N-cyclohexylcyclohexanamine;(3R)-3-hydroxytetradecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28O3.C12H23N/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h13,15H,2-12H2,1H3,(H,16,17);11-13H,1-10H2/t13-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVENITBOXXWZJW-BTQNPOSSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(CC(=O)O)O.C1CCC(CC1)NC2CCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC[C@H](CC(=O)O)O.C1CCC(CC1)NC2CCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H51NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90574583 | |
Record name | (3R)-3-Hydroxytetradecanoic acid--N-cyclohexylcyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90574583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
425.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76062-98-1 | |
Record name | Tetradecanoic acid, 3-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1), (3R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76062-98-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3R)-3-Hydroxytetradecanoic acid--N-cyclohexylcyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90574583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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